Cas no 2144752-77-0 (5-Bromo-4-methoxypyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 5-Bromo-4-methoxypyrrolo[2,1-f][1,2,4]triazine
• CAS No: 2144752-77-0
• MF: C₇H₆BrN₃O
• MW: 228.046040058136
• CID: 6626976
• PubChem ID: 138522438
• Update Time: 2024-01-05

5-Bromo-4-methoxypyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20874835
• 2144752-77-0
• 5-Bromo-4-methoxypyrrolo[2,1-f][1,2,4]triazine
• Pyrrolo[2,1-f][1,2,4]triazine, 5-bromo-4-methoxy-
• 5-Bromo-4-methoxy-pyrrolo[2,1-f][1,2,4]triazine

• Inchi： 1S/C7H6BrN3O/c1-12-7-6-5(8)2-3-11(6)10-4-9-7/h2-4H,1H3
• InChI Key： TZNDEYJHMGBFHB-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C=1C(=NC=N2)OC

Computed Properties

• Exact Mass: 226.96942g/mol
• Monoisotopic Mass: 226.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• Density: 1.80±0.1 g/cm3(Predicted)
• pka: -0.19±0.30(Predicted)